molecular formula C9H6ClNO2 B8612449 4-(3-chlorophenyl)oxazol-2(3H)-one

4-(3-chlorophenyl)oxazol-2(3H)-one

Cat. No. B8612449
M. Wt: 195.60 g/mol
InChI Key: PBOPIPVREAEXDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3-chlorophenyl)oxazol-2(3H)-one is a useful research compound. Its molecular formula is C9H6ClNO2 and its molecular weight is 195.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(3-chlorophenyl)oxazol-2(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-chlorophenyl)oxazol-2(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H6ClNO2

Molecular Weight

195.60 g/mol

IUPAC Name

4-(3-chlorophenyl)-3H-1,3-oxazol-2-one

InChI

InChI=1S/C9H6ClNO2/c10-7-3-1-2-6(4-7)8-5-13-9(12)11-8/h1-5H,(H,11,12)

InChI Key

PBOPIPVREAEXDY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Cl)C2=COC(=O)N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixed solution of 1-(3-chlorophenyl)-2-hydroxyethanone (21.8 g), potassium cyanide (20.8 g) and 2-propanol (100 mL) was added acetic acid (18 mL) at room temperature. After stirring for 30 min, water was added, and the precipitated crystals were collected by filtration and recrystallized from methanol-diisopropyl ether to give 4-(3-chlorophenyl)oxazol-2(3H)-one (6.7 g, yield 41%) as a solid.
Quantity
21.8 g
Type
reactant
Reaction Step One
Quantity
20.8 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
18 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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